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Compound of Interest

Compound Name: L759633

Cat. No.: B15615758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of L-

759,633 (CAS Number: 174627-50-0), a selective CB2 cannabinoid receptor agonist.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection. L-759,633 should be considered hazardous until comprehensive toxicological data

is available[1].

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are familiar with the

following safety protocols. L-759,633 may be harmful if inhaled, absorbed through the skin, or

swallowed, and may cause eye and respiratory tract irritation[2].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles that are tested and

approved under appropriate government standards such as NIOSH (US) or EN 166 (EU)[2].

Skin Protection: Handle with gloves. Inspect gloves prior to use and use a proper glove

removal technique to avoid skin contact. Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices. Wash and dry hands

thoroughly after handling[2].

Body Protection: Wear appropriate protective clothing to prevent skin exposure[2].
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Respiratory Protection: If working with the solid form or creating aerosols, use a NIOSH-

approved respirator. Ensure appropriate exhaust ventilation at places where dust is

formed[2].

L-759,633 is often supplied as a solution in methyl acetate[1][3]. Methyl acetate is a flammable

liquid and should be handled accordingly, away from ignition sources.

Step-by-Step Disposal Protocol
The primary method for the disposal of L-759,633 and its containers is through a licensed,

professional waste disposal company. Always follow all federal, state, and local regulations[2].

Step 1: Waste Identification and Segregation

Characterize the Waste: L-759,633 is a synthetic cannabinoid agonist[2][4]. Waste containing

this compound, including pure substance, solutions, and contaminated labware (e.g., vials,

pipette tips, gloves), must be treated as chemical waste.

Segregate Waste Streams:

Do not mix L-759,633 waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

If L-759,633 is in a solvent, the solvent's hazards must also be considered for segregation

and disposal. For solutions in methyl acetate, this would be a flammable solvent waste

stream.

Step 2: Waste Collection and Storage

Use Appropriate Containers: Collect waste in suitable, closed, and clearly labeled

containers[2]. The container must be compatible with the waste's chemical properties (e.g.,

glass for organic solvents).

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name

"L-759,633," the CAS number "174627-50-0," and any other components in the waste (e.g.,

methyl acetate). Indicate the approximate concentration and volume.
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Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials. If the waste contains flammable solvents, it must be stored in a

flammable-liquids storage cabinet.

Step 3: Arrange for Professional Disposal

Contact your EHS Office: Your institution's Environmental Health and Safety office is the

primary point of contact for arranging chemical waste disposal. They will have established

procedures and approved vendors.

Provide Necessary Documentation: Be prepared to provide the EHS office with a complete

description of the waste, including chemical composition, concentration, and volume.

Schedule a Pickup: The EHS office will coordinate with a licensed, professional waste

disposal company for the pickup and final disposal of the L-759,633 waste.

Chemical and Physical Properties
The following table summarizes key quantitative data for L-759,633.

Property Value Reference

CAS Number 174627-50-0 [1][3]

Molecular Formula C26H40O2 [1][3]

Formula Weight 384.6 g/mol [1][3]

Purity ≥98% [1][3]

Supplied Form A solution in methyl acetate [1][3]

Storage Temperature -20°C [1][3]

Solubility in Ethanol Approximately 20 mg/ml [1]

Solubility in PBS (pH 7.2) Approximately 0.25 mg/ml [1][3]

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the proper disposal of L-759,633.
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L-759,633 Disposal Workflow

Step 1: Waste Identification
- Characterize L-759,633 as chemical waste

- Identify solvent hazards (e.g., methyl acetate)

Step 2: Waste Segregation
- Separate from other waste streams
- Use designated waste containers

Step 3: Waste Collection & Labeling
- Use suitable, closed containers

- Label with contents, CAS#, and hazard info

Step 4: Temporary On-site Storage
- Store in a designated, secure area

- Use flammable storage if necessary

Step 5: Contact EHS Office
- Provide waste characterization details

- Request waste pickup

Step 6: Professional Disposal
- Waste collected by a licensed vendor
- Final disposal according to regulations

Click to download full resolution via product page

Caption: Procedural workflow for the safe disposal of L-759,633.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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